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Introduction

The development of long-wear lipstick formulations presents a significant challenge in
balancing extended durability with consumer comfort. Key performance attributes such as
transfer resistance, color retention, and a non-drying feel are often at odds. Emollients play a
crucial role in this balance, influencing the application, texture, and overall performance of the
final product. Diisostearyl Fumarate, a diester of isostearyl alcohol and fumaric acid, is an
emollient and skin-conditioning agent with potential applications in long-wear color cosmetics.

[1][2]

Supplier data indicates that Diisostearyl Fumarate aids in pigment dispersion and can reduce
feathering and bleeding in lip care products, suggesting its utility in maintaining the integrity of
the lip color over time.[3][4] While extensive quantitative performance data for Diisostearyl
Fumarate in long-wear lipstick is not widely published, its properties as a rich emollient make it
a candidate for improving the comfort and wear of long-lasting formulas. A related compound,
Diisostearyl Malate, is well-regarded in the industry for its contribution to adhesion, shine, and
longevity in lip products.[5][6][7]

These application notes provide a framework for evaluating the efficacy of Diisostearyl
Fumarate in long-wear lipstick formulations. The following sections detail proposed formulation
guidelines and comprehensive experimental protocols to quantify its impact on key
performance metrics.
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Postulated Benefits of Diisostearyl Fumarate in
Long-Wear Lipstick

Based on its known properties, Diisostearyl Fumarate is hypothesized to contribute to long-
wear lipstick formulations in the following ways:

o Enhanced Comfort: As a rich emollient, it may counteract the drying effects of film-forming
polymers commonly used in long-wear systems, leading to a more comfortable wear
experience over several hours.

o Improved Film Integrity: By acting as an effective pigment dispersant, it can promote a more
uniform and homogenous film on the lips. This can lead to improved color stability and
reduced cracking or flaking.

» Reduced Feathering and Bleeding: Its purported ability to decrease feathering can help
maintain sharp lip definition throughout the wear time, a critical attribute for long-lasting
products.[3][4]

» Optimized Rheology: The inclusion of this ester can modify the viscosity and glide of the
lipstick, leading to a smoother and more even application.

Formulation Guidelines

To evaluate the impact of Diisostearyl Fumarate, it is recommended to create a base long-
wear lipstick formulation and a test formulation where a portion of another emollient is replaced
with Diisostearyl Fumarate. The recommended use level for Diisostearyl Fumarate is
between 0.5% and 10.0% by weight.[3]

Table 1: Example Long-Wear Lipstick Formulations
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Ingredient (INCI _ Base Formulation (%  Test Formulation (%
Function

Name) w/w) w/w)
Phase A
Isododecane Volatile Solvent 45.00 45.00
Trimethylsiloxysilicate Film Former 10.00 10.00
Dimethicone Emollient/Slip Agent 8.00 4.00
Diisostearyl Fumarate = Test Emollient - 4.00
Ozokerite Wax Structurant 6.00 6.00
Microcrystalline Wax Structurant 4.00 4.00
Phase B
Red 7 Lake (in Castor ) ) )

) Pigment Dispersion 15.00 15.00
Oil)
Iron Oxides (in Castor ] ) )
o) Pigment Dispersion 10.00 10.00

i
Titanium Dioxide Opacifier 1.50 1.50
Phase C
Tocopheryl Acetate Antioxidant 0.50 0.50

Experimental Protocols

The following protocols are designed to provide a comprehensive evaluation of the
performance of long-wear lipstick formulations containing Diisostearyl Fumarate.

In-Vitro Transfer Resistance Assessment

This protocol provides a quantitative measure of a lipstick's ability to resist transfer to another
surface.

Methodology:
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Substrate Preparation: Use a collagen-based artificial skin substrate. Cut the substrate into
uniform sections (e.g., 5cm x 5 cm).

Product Application: Apply a standardized amount (e.g., 10 mg) of the lipstick formulation
onto the substrate using a film applicator to ensure a uniform thickness.

Drying Time: Allow the lipstick film to dry for a specified period (e.g., 10 minutes) under
controlled temperature and humidity (25°C, 40% RH).

Transfer Procedure:
o Place a fresh, white ceramic tile (as the transfer surface) onto a balance and tare.

o Use a texture analyzer or a similar device to press the lipstick-coated substrate onto the
ceramic tile with a controlled force (e.g., 200g) for a fixed duration (e.g., 5 seconds).

Quantification:
o Measure the weight of the lipstick transferred to the tile using the balance.[8]

o Alternatively, use a chromameter or a calibrated flatbed scanner with image analysis
software to measure the color intensity (Lab* values) of the stain on the tile.[9]

Calculation: The percentage of transfer resistance can be calculated based on the weight of
the transferred product or the color intensity of the stain relative to a total transfer reference.

In-Vivo Wear and Durability Assessment

This protocol assesses the longevity of the lipstick under real-world conditions.
Methodology:

» Panelist Recruitment: Recruit a panel of at least 10 volunteers who are regular lipstick users.
Panelists should have healthy, non-chapped lips.

e Product Application: A trained technician should apply the lipstick to the panelists’ lips in a
standardized manner.
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e Initial Evaluation (T=0): Immediately after application, capture high-resolution images of the
lips. A sensory evaluation of initial application properties (glide, coverage, comfort) should
also be conducted.

o Controlled Activities: Instruct panelists to follow a standardized routine over a set period
(e.g., 8 hours), which includes drinking a beverage from a cup at a specific time and eating a
standardized light meal.

» Evaluation Time Points: Evaluate the lipstick at set intervals (e.g., T=2h, T=4h, T=6h, T=8h).
At each time point:

o Capture high-resolution images of the lips.

o Administer a sensory questionnaire to assess comfort, dryness, tackiness, and color
uniformity.

o Assess the degree of transfer on the beverage cup.
o Data Analysis:

o Use image analysis software to quantify color loss and wear (e.g., feathering, flaking) from
the captured images over time.

o Statistically analyze the sensory questionnaire data to compare the performance of the
base and test formulations.

Sensory Panel Evaluation

This protocol provides detailed feedback on the subjective experience of using the lipstick.
Methodology:

o Panelist Training: A trained panel of 10-15 individuals is required. Panelists should be trained
to identify and rate the intensity of specific sensory attributes of lipstick.[10][11]

e Product Blinding and Randomization: Provide panelists with coded, blinded samples of the
base and test formulations to prevent bias. The order of testing should be randomized for
each panelist.
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o Evaluation Procedure: Instruct panelists to apply the lipstick as they normally would. They
will then evaluate the product at two key time points:

o Initial Application (T=0): Evaluate attributes related to application and initial feel.

o After Extended Wear (T=4h): Evaluate attributes related to comfort and appearance after a

period of wear.

e Sensory Attributes and Questionnaire: Use a structured questionnaire with a line scale (e.g.,
0-10) for panelists to rate the intensity of the attributes listed in Table 2.

Table 2: Sensory Attributes for Long-Wear Lipstick Evaluation
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Attribute Category

Attribute

Definition

Application Properties

Glide/Spreadability

Ease of spreading the product

across the lips.

Coverage

The degree to which the
product covers the natural lip

color.

Initial Shine/Gloss

The amount of light reflected
from the lips immediately after

application.

Texture & Feel (T=0)

Stickiness/Tackiness

The degree to which the lips
adhere to each other.

Film Thickness

The perceived thickness of the

lipstick layer on the lips.

Smoothness

The absence of grittiness or

uneven texture.

Wear Properties (T=4h)

Comfort

The overall pleasantness of

the feeling on the lips.

Dryness

The sensation of moisture

being drawn from the lips.

Color Uniformity

The evenness of the color on

the lips after wear.

Feathering/Bleeding

The migration of color into the
fine lines around the lip

contour.

Data Presentation

The following tables should be used to collate the quantitative data obtained from the

experimental protocols.

Table 3: In-Vitro Transfer Resistance Results
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Mean Weight
Formulation Transferred (mg) =
SD

Mean Color Intensity
(AE*) £ SD

Transfer Resistance
(%)

Base Formulation

Test Formulation

Table 4: In-Vivo Wear Assessment - Image Analysis Results

Color Retention at
4h (%) = SD

Formulation

Color Retention at
8h (%) £ SD

Feathering Score at
8h (1-5 scale) £ SD

Base Formulation

Test Formulation

Table 5: Sensory Panel Evaluation - Mean Scores (0-10 Scale)

Base Formulation

Sensory Attribute
(Mean £ SD)

Test Formulation
(Mean £ SD)

p-value

T=0

Glide/Spreadability

Stickiness/Tackiness

T=4h

Comfort

Dryness

Color Uniformity

Visualizations
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Caption: Experimental workflow for evaluating Diisostearyl Fumarate in lipstick.
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Caption: Logical relationship of lipstick components to performance attributes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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wear-lipstick-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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